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Compound of Interest

Compound Name: (S)-Lisinopril-d5

Cat. No.: B586337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the recommended storage conditions and stability

profile for (S)-Lisinopril-d5, a deuterated analog of Lisinopril. (S)-Lisinopril-d5 is primarily

utilized as an internal standard in pharmacokinetic and analytical research, making a thorough

understanding of its stability crucial for accurate quantification of Lisinopril in biological

matrices.[1][2] The information presented here is compiled from manufacturer data sheets and

scientific literature on the stability of Lisinopril.

Chemical and Physical Properties
(S)-Lisinopril-d5 is a stable, isotopically labeled form of (S)-Lisinopril. Key physical and

chemical data are summarized below.
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Property Value Reference

Chemical Name
((S)-1-carboxy-3-(phenyl-

d5)propyl)-L-lysyl-L-proline
[1]

CAS Number 1356905-39-9 [1]

Molecular Formula C₂₁H₂₆D₅N₃O₅ [1]

Molecular Weight 410.5 g/mol [1]

Appearance Solid [1]

Solubility Soluble in Methanol and Water [1]

Recommended Storage and Shipping
The stability of (S)-Lisinopril-d5 is contingent on appropriate storage conditions. Both the solid

form and solutions require specific temperature and light protection to ensure integrity.

Solid Form
For long-term storage, the solid form of (S)-Lisinopril-d5 should be kept in a well-sealed

container, protected from moisture.

Condition Recommendation Stability Reference

Long-Term Storage -20°C ≥ 4 years [1]

Alternative Long-Term 2-8°C (Refrigerator) N/A [3]

Shipping

Room temperature

(may vary for

international shipping)

N/A [1]

Stock Solutions
The stability of (S)-Lisinopril-d5 in solution is critical when it is used as an internal standard. It

is recommended to prepare fresh solutions or store them under conditions that prevent

degradation.
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Condition Recommendation Stability Reference

Short-Term Storage
-20°C, protected from

light
1 month

Long-Term Storage
-80°C, protected from

light
6 months

Stability Profile and Degradation
While specific stability studies on (S)-Lisinopril-d5 are not extensively published, the stability

of its non-deuterated counterpart, Lisinopril, has been well-documented under various stress

conditions. The degradation pathways of (S)-Lisinopril-d5 are expected to be identical to

those of Lisinopril.

Lisinopril is susceptible to degradation through hydrolysis, particularly in alkaline conditions.[1]

Studies on Lisinopril dihydrate have shown that it is most sensitive to base hydrolysis,

degrading almost completely and instantaneously in 0.1M NaOH at 25°C.[1] In acidic and

neutral aqueous solutions, the primary degradation product identified is Lisinopril impurity D.[1]

Potential Degradation Pathways
The following diagram illustrates the key degradation susceptibilities of the Lisinopril molecule.
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Stress Conditions
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Caption: Susceptibility of Lisinopril to degradation under various stress conditions.

Experimental Protocols for Stability Assessment
A stability-indicating method is crucial for determining the stability of (S)-Lisinopril-d5. The

following protocols are based on established methods for Lisinopril and can be adapted for the

deuterated standard.

Preparation of Stock and Working Solutions
This protocol outlines the preparation of solutions for stability testing.

Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of (S)-
Lisinopril-d5 in a suitable solvent, such as HPLC-grade water or methanol, to achieve a

final concentration of 100 µg/mL.[1]
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Working Solutions: Prepare working solutions by diluting the stock solution with the relevant

stress medium (e.g., 0.1M HCl, 0.1M NaOH, 3% H₂O₂, or water) to the desired concentration

for analysis.[1]

Stability-Indicating HPLC Method
A reversed-phase high-performance liquid chromatography (RP-HPLC) method is suitable for

separating (S)-Lisinopril-d5 from its potential degradation products.

Parameter Condition Reference

Column
C18 (e.g., Hypersil ODS, 250

mm x 4.6 mm, 5 µm)
[1]

Mobile Phase

Methanol:Water:Acetonitrile

(80:17.5:2.5, v/v/v), with the

aqueous phase adjusted to pH

3.0 with phosphoric acid

[1]

Flow Rate 1.0 mL/min [1]

Detection UV at 210 nm

Column Temp. 25°C [1]

Forced Degradation Study Workflow
Forced degradation studies are essential to understand the stability profile and to validate the

stability-indicating nature of the analytical method.
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Caption: Workflow for a forced degradation study of (S)-Lisinopril-d5.

Summary and Recommendations
(S)-Lisinopril-d5 is a stable compound when stored under the recommended conditions. As a

solid, it should be stored at -20°C for long-term stability. Stock solutions should be freshly

prepared or stored at -80°C for up to six months, protected from light. The stability profile of

(S)-Lisinopril-d5 is expected to mirror that of Lisinopril, with a high susceptibility to basic
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hydrolysis. For any quantitative application, it is imperative to use a validated stability-indicating

analytical method to ensure the integrity of the internal standard. Researchers should perform

their own stability assessments for solutions prepared in their specific laboratory matrices and

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. doisrpska.nub.rs [doisrpska.nub.rs]

2. Development of a liquid chromatography/tandem mass spectrometry assay for the
quantification of lisinopril in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Stability of lisinopril in two liquid dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Storage and Stability of (S)-
Lisinopril-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586337#storage-and-stability-guidelines-for-s-
lisinopril-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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